Cas no 2228985-62-2 (1,1-difluoro-2-(4-methoxypyridin-2-yl)propan-2-amine)

1,1-Difluoro-2-(4-methoxypyridin-2-yl)propan-2-amine is a fluorinated pyridine derivative with potential applications in pharmaceutical and agrochemical research. The presence of difluoromethyl and methoxypyridine moieties enhances its metabolic stability and bioavailability, making it a valuable intermediate in drug discovery. The amine functionality allows for further derivatization, enabling the synthesis of more complex molecules. Its unique structure may contribute to improved binding affinity in target interactions, particularly in CNS-targeting compounds. The compound's physicochemical properties, including lipophilicity and electronic effects, can be fine-tuned for specific applications. Careful handling is advised due to the reactive nature of its functional groups.
1,1-difluoro-2-(4-methoxypyridin-2-yl)propan-2-amine structure
2228985-62-2 structure
Product Name:1,1-difluoro-2-(4-methoxypyridin-2-yl)propan-2-amine
CAS No:2228985-62-2
MF:C9H12F2N2O
MW:202.201189041138
CID:5963711
PubChem ID:165741558
Update Time:2025-05-28

1,1-difluoro-2-(4-methoxypyridin-2-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

    • 1,1-difluoro-2-(4-methoxypyridin-2-yl)propan-2-amine
    • EN300-1963025
    • 2228985-62-2
    • Inchi: 1S/C9H12F2N2O/c1-9(12,8(10)11)7-5-6(14-2)3-4-13-7/h3-5,8H,12H2,1-2H3
    • InChI Key: GJJHJZJENKKNBW-UHFFFAOYSA-N
    • SMILES: FC(C(C)(C1C=C(C=CN=1)OC)N)F

Computed Properties

  • Exact Mass: 202.09176933g/mol
  • Monoisotopic Mass: 202.09176933g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 192
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 48.1Ų

1,1-difluoro-2-(4-methoxypyridin-2-yl)propan-2-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1963025-0.05g
1,1-difluoro-2-(4-methoxypyridin-2-yl)propan-2-amine
2228985-62-2
0.05g
$1008.0 2023-09-17
Enamine
EN300-1963025-0.1g
1,1-difluoro-2-(4-methoxypyridin-2-yl)propan-2-amine
2228985-62-2
0.1g
$1056.0 2023-09-17
Enamine
EN300-1963025-0.25g
1,1-difluoro-2-(4-methoxypyridin-2-yl)propan-2-amine
2228985-62-2
0.25g
$1104.0 2023-09-17
Enamine
EN300-1963025-0.5g
1,1-difluoro-2-(4-methoxypyridin-2-yl)propan-2-amine
2228985-62-2
0.5g
$1152.0 2023-09-17
Enamine
EN300-1963025-1.0g
1,1-difluoro-2-(4-methoxypyridin-2-yl)propan-2-amine
2228985-62-2
1g
$1872.0 2023-05-31
Enamine
EN300-1963025-2.5g
1,1-difluoro-2-(4-methoxypyridin-2-yl)propan-2-amine
2228985-62-2
2.5g
$2351.0 2023-09-17
Enamine
EN300-1963025-5.0g
1,1-difluoro-2-(4-methoxypyridin-2-yl)propan-2-amine
2228985-62-2
5g
$5429.0 2023-05-31
Enamine
EN300-1963025-10.0g
1,1-difluoro-2-(4-methoxypyridin-2-yl)propan-2-amine
2228985-62-2
10g
$8049.0 2023-05-31
Enamine
EN300-1963025-1g
1,1-difluoro-2-(4-methoxypyridin-2-yl)propan-2-amine
2228985-62-2
1g
$1200.0 2023-09-17
Enamine
EN300-1963025-5g
1,1-difluoro-2-(4-methoxypyridin-2-yl)propan-2-amine
2228985-62-2
5g
$3479.0 2023-09-17

Additional information on 1,1-difluoro-2-(4-methoxypyridin-2-yl)propan-2-amine

Research Brief on 1,1-difluoro-2-(4-methoxypyridin-2-yl)propan-2-amine (CAS: 2228985-62-2)

1,1-difluoro-2-(4-methoxypyridin-2-yl)propan-2-amine (CAS: 2228985-62-2) is a novel chemical entity that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique difluoro and methoxypyridinyl moieties, has shown promising potential in various therapeutic applications, particularly in the modulation of enzymatic activity and receptor binding. Its structural features suggest a high degree of specificity and potency, making it a valuable candidate for further investigation.

Recent studies have focused on elucidating the pharmacological properties and mechanisms of action of 1,1-difluoro-2-(4-methoxypyridin-2-yl)propan-2-amine. Preliminary findings indicate that this compound exhibits strong inhibitory effects on certain kinases and proteases, which are critical targets in the treatment of cancers and inflammatory diseases. The presence of the difluoro group enhances its metabolic stability, while the methoxypyridinyl moiety contributes to its binding affinity, as demonstrated in in vitro and in vivo models.

The synthesis of 1,1-difluoro-2-(4-methoxypyridin-2-yl)propan-2-amine involves a multi-step process that ensures high yield and purity. Advanced analytical techniques, such as NMR spectroscopy and mass spectrometry, have been employed to confirm its structural integrity. Researchers have also explored its pharmacokinetic profile, revealing favorable absorption and distribution properties, along with a manageable toxicity profile in preclinical studies.

One of the most notable applications of this compound is in the development of targeted therapies for neurodegenerative disorders. Its ability to cross the blood-brain barrier and modulate specific neurotransmitter systems has been a key area of investigation. Additionally, its potential as an adjuvant in combination therapies is being explored, with early results suggesting synergistic effects when used alongside conventional drugs.

Despite these promising findings, challenges remain in the clinical translation of 1,1-difluoro-2-(4-methoxypyridin-2-yl)propan-2-amine. Issues such as scalability of synthesis, long-term safety, and resistance mechanisms need to be addressed in future studies. Ongoing research aims to optimize its formulation and delivery methods to enhance its therapeutic efficacy and minimize adverse effects.

In conclusion, 1,1-difluoro-2-(4-methoxypyridin-2-yl)propan-2-amine represents a significant advancement in the field of medicinal chemistry. Its unique structural and pharmacological properties position it as a promising candidate for further development. Continued research and collaboration across academic and industrial sectors will be essential to fully realize its therapeutic potential and bring it closer to clinical application.

Recommended suppliers
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.